10H-Phenothiazine, 3,7-dibromo-10-(2-ethylhexyl)-
CAS No.: 264263-98-1
Cat. No.: VC3330311
Molecular Formula: C20H23Br2NS
Molecular Weight: 469.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 264263-98-1 |
|---|---|
| Molecular Formula | C20H23Br2NS |
| Molecular Weight | 469.3 g/mol |
| IUPAC Name | 3,7-dibromo-10-(2-ethylhexyl)phenothiazine |
| Standard InChI | InChI=1S/C20H23Br2NS/c1-3-5-6-14(4-2)13-23-17-9-7-15(21)11-19(17)24-20-12-16(22)8-10-18(20)23/h7-12,14H,3-6,13H2,1-2H3 |
| Standard InChI Key | BKMNQLRBGNJKPI-UHFFFAOYSA-N |
| SMILES | CCCCC(CC)CN1C2=C(C=C(C=C2)Br)SC3=C1C=CC(=C3)Br |
| Canonical SMILES | CCCCC(CC)CN1C2=C(C=C(C=C2)Br)SC3=C1C=CC(=C3)Br |
Introduction
10H-Phenothiazine, 3,7-dibromo-10-(2-ethylhexyl)- is a complex organic compound with the molecular formula C20H23Br2NS and a molecular weight of approximately 469.28 g/mol . It is a derivative of phenothiazine, a heterocyclic compound known for its diverse biological activities and applications in various fields, including medicine and organic electronics.
Organic Electronics
10H-Phenothiazine, 3,7-dibromo-10-(2-ethylhexyl)- is used in the synthesis of conjugated polymers, which exhibit properties such as high conductivity, electronic sensitivity, and liquid crystallinity. These polymers are crucial in the development of organic field-effect transistors (OFETs) and organic phototransistors.
Biological Activities
While specific biological activities of this compound are not extensively documented, phenothiazine derivatives generally show a range of biological effects, including antimicrobial properties . The bromination and alkyl substitution in this compound could potentially influence its biological interactions.
Suppliers and Manufacturers
The compound is available from various suppliers and manufacturers, primarily in China and the UK . Companies like Henan Alpha Chemical Co., Ltd., Anhui Xinying Technology Co., Ltd., and Changzhou Ditong Chemical Co., Ltd. are among the listed suppliers .
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